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Compound of Interest

Compound Name: Isobutyryl chloride

Cat. No.: B124287

Introduction

Isobutyryl chloride (CAS No: 79-30-1), also known as 2-methylpropanoyl chloride, is a highly
reactive acylating agent and a crucial building block in organic synthesis.[1][2] Its chemical
formula is (CH3)2CHCOCI.[3] Due to its ability to readily introduce the isobutyryl group into
various molecules, it serves as a versatile intermediate in the production of a wide range of
active pharmaceutical ingredients (APIs) and their precursors.[2][4] This colorless liquid with a
pungent odor is particularly valuable in synthesizing esters, amides, and ketones through
nucleophilic acyl substitution reactions.[5][6] Its applications span the development of anti-
inflammatory drugs, antiviral agents (specifically anti-AIDS drugs), and antihypertensive
medications.[1][5] These notes provide detailed protocols and data for researchers, scientists,
and drug development professionals utilizing isobutyryl chloride in pharmaceutical synthesis.

Data Presentation
Table 1: Physicochemical Properties of Isobutyryl
Chloride
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Property Value References
CAS Number 79-30-1 [1]

Molecular Formula C4H-CIO [5]

Molecular Weight 106.55 g/mol [31[4]
Appearance Colorless liquid [31[5]
Density 1.017 g/mL at 25 °C

Boiling Point 91-93 °C [3]

Melting Point -90 °C [3]
Refractive Index n20/D 1.407

Flash Point 9°C [5]

Table 2: Summary of Reported Yields in Reactions
Involving Isobutyryl Chloride
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. . Conditions /
Reaction Product Yield (%) References
Notes
Synthesis of From isobutyric
Isobutyryl ] ]
Isobutyryl ) 90% acid and thionyl [21[7]
Chloride
Chloride chloride
From isobutyric
. acid,
Synthesis of ) o
Isobutyryl trichloroacetonitri
Isobutyryl ) 99.76% [8]
Chloride le, and
Chloride ) )
triphenylphosphi
ne
Reaction with
o ) N concentrated
Amidation Isobutyramide Not specified [7]
aqueous
ammonia
Reaction with
o Vanillin vanillin in 1,2-
Esterification 90% ] 9]
Isobutyrate dichloroethane

with triethylamine

Core Applications and Mechanisms

Isobutyryl chloride's high reactivity stems from the electrophilic carbonyl carbon, making it an

excellent acylating agent for nucleophiles like amines, alcohols, and aromatic rings.[2][10]

» N-Acylation (Amide Synthesis): The reaction with primary or secondary amines produces N-

substituted isobutyramides. This is a fundamental transformation for creating amide linkages

present in many pharmaceutical compounds. The reaction is typically rapid and exothermic.

[11]

o O-Acylation (Ester Synthesis): Alcohols react with isobutyryl chloride to form isobutyrate

esters, which can be important intermediates or final products. The reaction is often

performed under anhydrous conditions, with a base like pyridine to neutralize the HCI

byproduct.[10][12]
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o C-Acylation (Friedel-Crafts Acylation): In the presence of a Lewis acid catalyst, isobutyryl
chloride can acylate aromatic compounds to form aryl isopropyl ketones, a common scaffold
in medicinal chemistry.[2]

The general mechanism for these transformations is a nucleophilic acyl substitution, which
proceeds through a tetrahedral intermediate.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b124287?utm_src=pdf-body
https://www.benchchem.com/product/b124287?utm_src=pdf-body
https://www.evitachem.com/product/evt-461212
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Nucleophilic Acyl Substitution

3. Deprotonation

N\ > Acylated Product

1. Nucleophilic
+ HCI

Isobutyryl Chloride Attack \( :
+ Nudloaphile (NU-H) ,Cetrahedral Intermedlate)» —————————————————————— >

2. Elimination of
Chloride lon (CI7)

Start: Assemble Reaction Apparatus
(Flask, Stirrer, Dropping Funnel, Condenser)

Charge flask with Thionyl Chioride
(e.g., 4.55 moles)

Vigorous gas evolution
(HCI, SO2)

Add Isobutyric Acid (e.g., 4 moles)
dropwise with rapid stirring

Heat reaction mixture to 80°C
for 30 minutes

Distill the crude product through
a Vigreux column

Collect fraction boiling at 89-93°C

End: Isobutyryl Chloride (Yield: ~90%)
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Start: Dissolve Amine (R-NHz)
and Base (e.g., Triethylamine) in
Anhydrous Solvent (e.g., DCM)

Cool the solution to 0°C
in an ice bath

Add Isobutyryl Chioride (1.0-1.1 eq)
dropwise with stirring

Allow reaction to warm to room temperature
and stir for 1-3 hours

Quench reaction with water or
saturated aq. NaHCO3
Perform aqueous work-up and
extract with organic solvent

Dry, concentrate, and purify the crude product
(Crystallization or Chromatography)

End: N-Isobutyryl Amide Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Isobutyryl Chloride in the Synthesis
of Pharmaceutical Intermediates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124287#using-isobutyryl-chloride-for-the-synthesis-
of-pharmaceutical-intermediates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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